Cas no 98197-04-7 (Phosphonic acid, P-(4-hydrazinylphenyl)-)

• Product Name: Phosphonic acid, P-(4-hydrazinylphenyl)-
• CAS No: 98197-04-7
• MF: C₆H₉N₂O₃P
• MW: 188.121021986008
• CID: 838930
• PubChem ID: 3062484
• Update Time: 2025-04-19

Phosphonic acid, P-(4-hydrazinylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-(4-hydrazinylphenyl)-
• (4-HYDRAZINYLPHENYL)PHOSPHONIC ACID
• Phosphonic acid, (p-hydrazinophenyl)-
• AKOS006335245
• Phosphonic acid, P-(4-hydrazinylphenyl)
• 98197-04-7
• SCHEMBL17362396
• 4-16-00-01133 (Beilstein Handbook Reference)
• DTXSID40243510
• BRN 3257371
• (p-Hydrazinophenyl)phosphonic acid

• MDL： MFCD01706307
• Inchi： 1S/C6H9N2O3P/c7-8-5-1-3-6(4-2-5)12(9,10)11/h1-4,8H,7H2,(H2,9,10,11)
• InChI Key： KENFTUFPCZFECE-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)NN)(=O)(O)O

Computed Properties

• Exact Mass: 188.035
• Monoisotopic Mass: 188.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 474.4°C at 760 mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.635
• PSA: 105.39000
• LogP: 0.54850